Cas no 4210-66-6 ((2S)-2-amino-4-(phosphonooxy)butanoic acid)

• Product Name: (2S)-2-amino-4-(phosphonooxy)butanoic acid
• CAS No: 4210-66-6
• MF: C₄H₁₀NO₆P
• MW: 199.09906244278
• MDL: MFCD00870430
• CID: 927779
• PubChem ID: 151187
• Update Time: 2025-09-21

(2S)-2-amino-4-(phosphonooxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-phosphonooxy-butanoic acid
• L-2-amino-4-phosphonobutyric acid
• (2S)-2-amino-4-(phosphonooxy)butanoic acid
• L-Homoserine, dihydrogen phosphate (ester)
• Q27098324
• 2-amino-4-hydroxy-Butyric acid phosphate
• C01102
• Homoserine phosphate
• O-phosphono-L-homoserine
• DTXSID60962276
• L-2-amino-4-hydroxy-Butyric acid dihydrogen phosphate (ester)
• (S)-2-Amino-4-(phosphonooxy)butanoic acid
• CHEBI:15961
• (2S)-2-amino-4-phosphonooxybutanoic acid
• AKOS028109798
• 4210-66-6
• o-phosphohomoserine
• o-phosphonohomoserine
• EN300-25687692
• O-phospho-L-homoserine
• (S)-2-Amino-4-(phosphonooxy)butanoicacid
• O-Phospho-homoserine
• SCHEMBL60701

• MDL： MFCD00870430
• Inchi： 1S/C4H10NO6P/c5-3(4(6)7)1-2-11-12(8,9)10/h3H,1-2,5H2,(H,6,7)(H2,8,9,10)/t3-/m0/s1
• InChI Key： FXDNYOANAXWZHG-VKHMYHEASA-N
• SMILES： P(=O)(O)(O)OCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 199.024574
• Monoisotopic Mass: 199.024574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _5.5
• Topological Polar Surface Area: 130

Experimental Properties

• Density: 1.676
• Boiling Point: 502.3°Cat760mmHg
• Flash Point: 257.6°C
• PSA: 139.89000
• LogP: -0.40200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids